Cas no 2969617-92-1 ((1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid)

• Product Name: (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• CAS No: 2969617-92-1
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 6800537
• PubChem ID: 169449241
• Update Time: 2025-06-11

(1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R,4R,5S)-2-TERT-BUTOXYCARBONYL-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
• F98392
• 2969617-92-1
• (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(17)13-6-4-7(8(14)5-6)9(13)10(15)16/h6-9,14H,4-5H2,1-3H3,(H,15,16)/t6-,7+,8+,9-/m1/s1
• InChI Key： SDTKFYMBKIVOOR-RYPBNFRJSA-N
• SMILES： O[C@H]1C[C@H]2C[C@@H]1[C@H](C(=O)O)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1Ų

Additional information on (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

Introduction to (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 2969617-92-1)

{(1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid}, identified by its CAS number 2969617-92-1, is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This tricyclic amino acid derivative features a complex stereochemical framework, making it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple stereocenters and functional groups such as the tert-butoxycarbonyl (Boc) protecting group and a hydroxyl (-OH) moiety contributes to its versatility in synthetic pathways.

The compound belongs to the class of azabicycloalkanes, which are known for their structural rigidity and biological relevance. The bicyclic core of (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is derived from natural products and has been extensively studied for its potential pharmacological properties. The Boc protection on the amino group enhances stability during synthetic manipulations, allowing for selective modifications at other reactive sites.

Recent advancements in medicinal chemistry have highlighted the importance of tricyclic scaffolds in drug design due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The stereochemistry of (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is particularly intriguing, as it aligns with the configuration observed in bioactive molecules such as neurokinin-1 (NK1) receptor antagonists. These antagonists are under investigation for their potential use in treating conditions like chemotherapy-induced nausea and vomiting.

The hydroxyl group at the 5-position serves as a key functional handle for further derivatization. It can be employed in various reactions, including esterification, ether formation, or oxidation processes, enabling the construction of more complex molecules. The compound’s utility extends to the synthesis of peptidomimetics, where its cyclic structure can mimic peptide sequences while offering improved metabolic stability.

In the realm of computational chemistry, virtual screening and molecular docking studies have been instrumental in identifying novel drug candidates derived from tricyclic motifs. The rigid conformation of (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid facilitates precise interactions with biological targets, making it an attractive scaffold for rational drug design. Researchers have leveraged this compound to develop analogs with enhanced binding affinity and selectivity for enzymes such as kinases and proteases.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors like cyclohexanone derivatives or aziridines. Key steps include ring-closing metathesis to form the bicyclic core followed by stereoselective functionalization at the desired positions. Protecting group strategies are crucial to prevent unwanted side reactions during synthesis.

Current research trends emphasize green chemistry principles in the synthesis of complex molecules like (1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid, with an emphasis on minimizing waste and improving atom economy. Catalytic methods and flow chemistry have been explored to enhance efficiency and scalability while maintaining high enantioselectivity.

The pharmaceutical industry continues to invest in libraries of tricyclic compounds due to their demonstrated biological activity across multiple therapeutic areas. The structural features of this compound make it a promising candidate for further exploration in oncology and neurology research. Preclinical studies are underway to evaluate its potential as a precursor for next-generation drugs targeting cancer cell proliferation and neurological disorders.

In conclusion,(1R,3R,4R,5S)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 2969617-92-1) represents a significant advancement in synthetic chemistry with broad applications in drug discovery and development. Its unique stereochemical configuration and functional diversity position it as a cornerstone intermediate for designing innovative therapeutic agents capable of addressing unmet medical needs.